1-(4-Phenyl-1,3-thiazol-2-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-(4-phenyl-1,3-thiazol-2-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C15H16N2O2S/c18-14(19)12-6-8-17(9-7-12)15-16-13(10-20-15)11-4-2-1-3-5-11/h1-5,10,12H,6-9H2,(H,18,19)
• InChI Key: XGYUAVFHRXCWEX-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)O)C2=NC(=CS2)C3=CC=CC=C3
• Molecular Formula: C15H16N2O2S
• Molecular Weight: 288.4 g/mol

Description

1-(4-Phenyl-1,3-thiazol-2-yl)piperidine-4-carboxylic acid is a heterocyclic compound with a thiazole ring and a piperidine moiety. Thiazoles are important in medicinal chemistry due to their diverse biological activities, including antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant effects. The presence of substituents on specific positions of the thiazole ring significantly influences its biological properties.

Synthesis Analysis

The synthesis of 1-(4-Phenyl-1,3-thiazol-2-yl)piperidine-4-carboxylic acid involves the condensation of appropriate precursors. For example, the reaction of 3 with benzaldehyde in ethanol under reflux yields the final intermediate, N-[4-(1H-benzimidazol-2-yl)-1,3-thiazol-2-yl]-1-phenylmethanimine (Fig. 1). Further steps may be required to obtain the desired carboxylic acid derivative.

Molecular Structure Analysis

The molecular formula of 1-(4-Phenyl-1,3-thiazol-2-yl)piperidine-4-carboxylic acid is C15H16N2O2S, with a molecular weight of 288.36 g/mol. The chemical structure consists of a thiazole ring fused to a piperidine ring, with a phenyl group attached at position 4 of the thiazole ring.

Chemical Reactions Analysis

The compound’s reactivity and chemical reactions depend on the functional groups present. Thiazoles can participate in various reactions, including nucleophilic substitutions, cyclizations, and condensations. For instance, 2,4-disubstituted thiazoles have been evaluated for their biological activities, such as inhibition of COX-2 and antioxidant effects.

Physical And Chemical Properties Analysis

The compound is an off-white solid with a melting point of 120–122 °C. Its NMR spectra show characteristic peaks corresponding to the different protons and carbons in the structure.